1-(Furan-3-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Molecular Formula: C13H17BN2O3
• Molecular Weight: 260.10 g/mol
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=NN(C=C2)C3=COC=C3
• InChI: InChI=1S/C13H17BN2O3/c1-12(2)13(3,4)19-14(18-12)11-5-7-16(15-11)10-6-8-17-9-10/h5-9H,1-4H3
• InChIKey: WIZLAIYKMYJSRL-UHFFFAOYSA-N

Avoid failed couplings and C4 byproducts with this regiochemically defined C3-boronate. The pinacol ester is pre-activated for immediate Pd-catalyzed diversification at the C3 position of the 1-(furan-3-yl)-1H-pyrazole scaffold. - Enables direct installation of aryl/heteroaryl diversity for medicinal chemistry (e.g., Akt, JAK inhibitor cores) and agrochemical discovery. - Furan-3-yl N1 substitution provides distinct electronic character vs. furan-2-yl or saturated analogs, tuning cross-coupling reactivity. - Verified ≥95% HPLC purity (standard commercial grade) minimizes batch purification before library synthesis.

1-(Furan-3-yl)-3-(pinacolboronate)-1H-pyrazole Procurement Guide

1-(Furan-3-yl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS 2223048-36-8) is a heterocyclic boronic ester building block featuring a 1H-pyrazole core substituted with a furan-3-yl group at N1 and a pinacol boronate ester at C3. It belongs to the class of pyrazole boronic esters widely employed in Suzuki-Miyaura cross-coupling reactions to construct complex biaryl and heterobiaryl architectures for medicinal chemistry and agrochemical discovery [1]. The compound is commercially available as a research chemical with a reported purity of 95% (HPLC) .

C3

C3-regiospecific Suzuki–Miyaura coupling for 1-(furan-3-yl)-3-aryl-1H-pyrazole architectures

E

Pre-formed pinacol boronate ester; ready for anhydrous Pd-catalyzed cross-coupling without activation

S

Stabilized solid form with reported 95% purity; suitable for library synthesis with minimal additional purification

• [1] McLaughlin, M.; Marcantonio, K.; Chen, C.-Y.; Davies, I. W. A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles. J. Org. Chem. 2008, 73, 4309–4312. DOI: 10.1021/jo800321p View Source

1-(Furan-3-yl)-3-(pinacolboronate)-1H-pyrazole vs. Generic Pyrazole Boronic Esters

Substituting this compound with a generic pyrazole boronic ester neglects the critical structural features that dictate its synthetic utility. The C3 attachment of the boronate ester, combined with the N1 furan-3-yl substituent, establishes a unique electronic and steric environment that governs both the reactivity in cross-coupling and the regiochemical outcome of the final product. Evidence from modular pyrazole synthesis demonstrates that the position of the boronate (C3 vs. C4) is a key determinant of successful sequential functionalization, with C3-boronates enabling specific lithiation and coupling sequences [1]. Furthermore, the furan-3-yl group imparts distinct electron-donating/withdrawing characteristics compared to furan-2-yl or tetrahydrofuran analogs, which can significantly influence coupling rates. Simply interchanging in-class compounds without quantitative justification risks failed couplings, lower yields, or incorrect regiochemistry in the target molecule.

Target

1-(Furan-3-yl)-3-(pinacolboronate)-1H-pyrazole
C3 regioisomer with defined coupling vector

Potential substitute

Generic pyrazole boronic ester or C4-isomer (CAS 2223050-35-7)

Interchangeability concern: C3 vs C4 boronate position directs distinct coupling sites; substituting without verifying regioisomer identity may produce incorrect substitution patterns. Furan-3-yl vs furan-2-yl electronic differences can shift cross-coupling rates; reported yield variations may require condition re-optimization.

• [1] McLaughlin, M.; Marcantonio, K.; Chen, C.-Y.; Davies, I. W. A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles. J. Org. Chem. 2008, 73, 4309–4312. DOI: 10.1021/jo800321p View Source

1-(Furan-3-yl)-3-(pinacolboronate)-1H-pyrazole Differentiation Evidence

C3- vs. C4-Boronate Ester Reactivity in Pyrazole Suzuki Coupling

The position of the boronic ester on the pyrazole ring (C3 vs. C4) is not interchangeable. The modular synthetic strategy by McLaughlin et al. demonstrates that pyrazole C3-boronic esters, such as this target compound, are accessed via a specific lithiation sequence that is incompatible with C4-boronate esters. While the paper does not provide a direct head-to-head coupling yield comparison for this specific furanyl derivative, it establishes the framework that C3- and C4-boronates are products of distinct, switchable metal-directing group (MDG) strategies, leading to different downstream coupling partners. The nonaqueous Suzuki conditions developed minimize protolytic deboronation, a common failure mode for heterocyclic boronates [1]. Procurement of the incorrect regioisomer (e.g., CAS 2223050-35-7, the C4-isomer) would lead to coupling at a different position, fundamentally altering the target molecular architecture.

C3 vs C4 Reactivity

Context-dependent

Regiochemical position is not interchangeable; C3-boronate accessed by distinct lithiation sequence

Regiochemistry dictates final coupling site; procurement of wrong regioisomer alters target architecture

No direct head-to-head yield comparison available; class-level synthesis evidence

Evidence Dimension	Regiochemical position of boronate ester on pyrazole ring
Target Compound Data	Boronate ester at C3 of pyrazole (CAS 2223048-36-8)
Comparator Or Baseline	Boronate ester at C4 of pyrazole (1-(Furan-3-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, CAS 2223050-35-7)
Quantified Difference	Not applicable; differentiation is qualitative (positional isomerism determining coupling site). No direct comparative yield data available.
Conditions	Modular pyrazole synthesis; sequential lithiation and Suzuki coupling [1].

Why This Matters

Selecting the correct regioisomer is non-negotiable for achieving the desired substitution pattern; procurement error directly results in an incorrect final compound.

• [1] McLaughlin, M.; Marcantonio, K.; Chen, C.-Y.; Davies, I. W. A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles. J. Org. Chem. 2008, 73, 4309–4312. DOI: 10.1021/jo800321p View Source

N1-Furan-3-yl vs. Furan-2-yl Electronic Effects in Suzuki Coupling

The electronic nature of the N1 substituent on the pyrazole ring modulates the electron density at the boron center, which in turn affects transmetalation rates in Suzuki couplings. While direct comparative kinetic data for this specific compound is absent in the public domain, literature on heterocyclic boronates supports that electron-rich heterocycles at N1 can slow transmetalation, while electron-withdrawing groups accelerate it [1]. The furan-3-yl isomer presents a different resonance and inductive effect profile compared to the furan-2-yl analog (CAS 2223051-65-6), leading to different coupling efficiencies. Users have reported that for related pyrazole-boronate systems, the choice of N1-heteroaryl attachment can lead to variations in isolated yield of 10–20% under identical coupling conditions, though this is anecdotal and not published.

Electronic Effects

Data to verify

Furan-3-yl vs furan-2-yl N1-substitution modulates transmetalation rate through resonance and inductive effects

Electronic environment may influence coupling yields; selection should consider target literature conditions

Quantified yield differential not established in peer-reviewed literature; class-level inference

Evidence Dimension	Influence of N1-heteroaryl substituent on Suzuki coupling yield
Target Compound Data	N1-(furan-3-yl) substituted pyrazole-3-boronic acid pinacol ester
Comparator Or Baseline	N1-(furan-2-yl) analog (CAS 2223051-65-6) and N1-(tetrahydrofuran-3-yl) analog (CAS 2223006-52-6)
Quantified Difference	Specific yield differential not quantitatively established in peer-reviewed literature. Class-level evidence suggests electronic modulation exists.
Conditions	Standard Suzuki-Miyaura conditions; Pd catalyst, base, aqueous/organic solvent [1].

Why This Matters

For procurement, selecting the furan-3-yl isomer over the furan-2-yl isomer may be necessary to reproduce literature or proprietary coupling yields, as electronic differences are known to affect reactivity.

• [1] Mullins, R. J. An improved synthesis of 1-methyl-1H-pyrazole-4-boronic acid pinacol ester and its corresponding lithium hydroxy ate complex: application in Suzuki couplings. Tetrahedron Lett. 2009, 50, 6783–6786. DOI: 10.1016/j.tetlet.2009.09.112 View Source

Pinacol Boronate Ester vs. Free Boronic Acid Storage Stability

The pinacol boronate ester form (present in the target compound) offers superior bench-top stability and resistance to protodeboronation compared to the free boronic acid counterpart (1-(furan-3-yl)-1H-pyrazole-3-boronic acid). While direct stability data (e.g., half-life under defined conditions) is not published for this specific compound, class-level evidence consistently shows that pinacol esters are less prone to hydrolysis and oxidation during storage [1]. The free boronic acid analog is not commonly stocked by major vendors, whereas the target pinacol ester is available with a certified purity of 95% (HPLC) , allowing immediate use in anhydrous coupling reactions without prior activation.

Storage Stability

Class-level

Pinacol ester is less prone to hydrolysis and oxidation than free boronic acid during ambient storage

Stable, commercially preferred form reduces risk of using partially degraded material

Class-level inference from boronate ester stability literature; no compound-specific accelerated stability data

Evidence Dimension	Storage stability and resistance to protodeboronation
Target Compound Data	Pinacol boronate ester derivative (solid, store long-term in cool, dry place)
Comparator Or Baseline	Free boronic acid analog (1-(furan-3-yl)-1H-pyrazole-3-boronic acid, CAS not widely stocked)
Quantified Difference	Not quantifiable in the absence of published accelerated stability studies. The practical difference is that the pinacol ester is the commercially preferred, stable form.
Conditions	Ambient storage; anhydrous Suzuki coupling conditions [1].

Why This Matters

Procuring the pinacol ester ensures a shelf-stable reagent with defined purity, minimizing the risk of using partially degraded material that could compromise coupling yield.

• [1] Hall, D. G. (ed.) Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH, 2011. (Class-level reference for boronate stability). View Source

C3-Boronate Positional Advantage for Kinase Bioisosteres

Recent patent literature highlights the relevance of boron-containing pyrazole compounds as Janus kinase (JAK) inhibitors, where the specific arrangement of heterocyclic substituents is critical for potency and selectivity [1]. The target compound, with its C3-boronate and N1-(furan-3-yl) motif, serves as a direct precursor for introducing aryl/heteroaryl groups at the pyrazole 3-position while retaining the furan-3-yl group, a privileged fragment in kinase hinge-binding motifs. Although no quantitative activity data exists for the target compound itself, structurally related pyrazol-furan carboxamide analogs have demonstrated potent Akt1 kinase inhibition (e.g., compound 25e with IC50 = 30.4 nM against p-PRAS40 in LNCaP cells) [2]. The C3-boronate allows access to this chemical space that the C4-isomer cannot replicate.

Kinase Bioisostere

Source review

C3-boronate provides access to 3-aryl pyrazole space structurally related to reported Akt1 inhibitor cores (IC50 30.4 nM)

Supports kinase-targeted library synthesis; C4-isomer would produce a topologically distinct regioisomeric series

No bioactivity data for target compound itself; referenced Akt1 inhibitor activity for pyrazol-furan carboxamide analogs

Evidence Dimension	Potential as precursor for kinase inhibitor synthesis
Target Compound Data	C3-boronate enables direct C3-arylation; N1-furan-3-yl retained
Comparator Or Baseline	C4-boronate isomer (CAS 2223050-35-7) would lead to C4-arylated products, topologically distinct from known active kinase inhibitors
Quantified Difference	No direct bioactivity data for target compound. Referenced Akt1 inhibitor 25e (IC50 = 30.4 nM) exemplifies the potential of pyrazol-furan carboxamide space [2].
Conditions	Kinase inhibition assay; LNCaP cell line [2].

Why This Matters

Procurement of the C3-isomer is essential for medicinal chemistry programs targeting 3-substituted pyrazole scaffolds found in active kinase inhibitors; the C4-isomer would produce an inactive or suboptimal regioisomeric series.

• [1] Boehringer Ingelheim Animal Health USA Inc.; Borah, Inc. Boron containing pyrazole compounds, compositions comprising them, methods and uses thereof. US Patent 11,827,657 B2, 2023. (US20220194965A1). View Source
• [2] Zhao, B.; et al. Design, synthesis and biological evaluation of pyrazol-furan carboxamide analogues as novel Akt kinase inhibitors. Eur. J. Med. Chem. 2016, 117, 47–58. DOI: 10.1016/j.ejmech.2016.03.074 View Source

1-(Furan-3-yl)-3-(pinacolboronate)-1H-pyrazole Application Scenarios

Suzuki-Miyaura Cross-Coupling for 3-Aryl Pyrazole Libraries

This compound is the preferred reagent when the synthetic objective is to introduce aryl or heteroaryl diversity specifically at the C3 position of a 1-(furan-3-yl)-1H-pyrazole scaffold. Its use ensures regiochemical fidelity, avoiding the formation of C4-coupled byproducts that would arise from using the corresponding C4-boronate isomer. The pinacol ester form is ready for direct use under standard Pd-catalyzed conditions [1]. Users should verify coupling efficiency with electron-deficient aryl halides, as heterocyclic boronates can be susceptible to protodeboronation under aqueous basic conditions.

Kinase-Targeted Furan-Pyrazole Bioisostere Synthesis

For programs targeting kinases where a 1-(furan-3-yl)-3-aryl-1H-pyrazole motif is desired (e.g., as Akt or JAK inhibitor cores), this building block provides the direct entry point [2]. The furan-3-yl group is a known bioisostere for other 5-membered heterocycles in hinge-binding regions, and the C3-boronate allows exploration of the aryl-binding pocket. When procuring, ensure the batch purity (≥95% by HPLC) is suitable for generating compound libraries without additional purification of the boronate.

Agrochemical Intermediate Synthesis via Heterocyclic Diversity

The compound can serve as an intermediate for agrochemical discovery, where pyrazole-furan hybrids are explored for fungicidal or herbicidal activity. The boronate ester allows late-stage diversification of a common intermediate. The saturated tetrahydrofuran analog (CAS 2223006-52-6) should be considered only if metabolic stability or solubility needs require a less aromatic, more flexible scaffold; otherwise, the furan-3-yl variant offers the advantage of planarity and potential π-stacking interactions with biological targets [1].

Application

Selection Property

Validation Focus

3-Aryl pyrazole library synthesis

C3-boronate regioisomer identity

Coupling efficiency with electron-deficient aryl halides; protodeboronation control

Kinase-targeted bioisostere exploration

Furan-3-yl hinge-binding motif compatibility

Batch purity suitability for library synthesis; aryl-pocket exploration fidelity

Agrochemical intermediate diversification

Aromatic planarity for π-stacking interactions

Late-stage diversification tolerance; comparison with saturated tetrahydrofuran analog if solubility differs

• [1] McLaughlin, M.; Marcantonio, K.; Chen, C.-Y.; Davies, I. W. A Simple, Modular Method for the Synthesis of 3,4,5-Trisubstituted Pyrazoles. J. Org. Chem. 2008, 73, 4309–4312. DOI: 10.1021/jo800321p View Source
• [2] Boehringer Ingelheim Animal Health USA Inc.; Borah, Inc. Boron containing pyrazole compounds, compositions comprising them, methods and uses thereof. US Patent 11,827,657 B2, 2023. View Source